Neodymium acetylacetonate

Specification

• Molecular Formula: C15H24NdO6
• Molecular Weight: 444.59 g/mol
• IUPAC Name: (Z)-4-hydroxypent-3-en-2-one;neodymium
• Standard InChI: InChI=1S/3C5H8O2.Nd/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/b3*4-3-
• Standard InChI Key: RYDWICWJLUJNOP-LNTINUHCSA-N
• Isomeric SMILES: C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.[Nd]
• Canonical SMILES: CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.[Nd]

Introduction

Chemical Composition and Structural Characteristics

Neodymium acetylacetonate is formally described by the chemical formula Nd(O₂C₅H₇)₃(H₂O)₂, though hydration states vary. The anhydrous form, Nd(C₅H₇O₂)₃, has a molecular weight of 441.56 g/mol, while hydrated variants (e.g., dihydrate, trihydrate) exhibit molecular weights up to 477.60 g/mol. The compound’s structure features a central neodymium(III) ion coordinated by three bidentate acetylacetonate (acac) ligands, forming an octahedral geometry. In hydrated forms, water molecules occupy axial positions, as confirmed by IR spectroscopy and X-ray diffraction.

Table 1: Key Structural and Compositional Data

Property	Value/Description
Molecular Formula	Nd(C₅H₇O₂)₃·nH₂O (n = 0–3)
Coordination Geometry	Octahedral (bidentate acac ligands)
Hydration States	Anhydrous, dihydrate, trihydrate
Crystal Structure	Monoclinic (heterometallic complexes)

Discrepancies in reported appearances—ranging from white powder to light blue or purple—likely arise from hydration levels, impurities, or polymorphic forms. For instance, the heterometallic complex [Cu₃Nd(acac)₅(OCH₃)₄CH₃OH] exhibits a distinct blue hue due to copper(II) incorporation.

Synthesis Methods

Direct Synthesis from Neodymium Precursors

The primary synthesis routes involve:

• Reaction of Neodymium Alkoxides with Acetylacetone:
  Neodymium isopropoxide reacts with acetylacetone in anhydrous solvents (e.g., toluene), yielding neodymium acetylacetonate and alcohol byproducts:

  $$\text{Nd(OCH(CH₃)₂)₃ + 3 HC₅H₇O₂ → Nd(C₅H₇O₂)₃ + 3 HOCH(CH₃)₂}$$

• Electrochemical Dissolution:
  Neodymium metal undergoes electrolysis in acetylacetone-containing electrolytes, forming the acetylacetonate complex.

Heterometallic Complex Synthesis

Neodymium acetylacetonate serves as a precursor for heterometallic complexes. For example, reaction with carbonyl rhenium complexes produces Re(CO)₃X(4,4'-bipy)Nd(acac)₃ (X = Cl, Br), while combining with nickel acetylacetonate yields NdNi(acac)₅·6H₂O, a precursor for Nd-Ni-O oxides.

Physicochemical Properties

Thermal Behavior

Neodymium acetylacetonate decomposes at 143–150°C, with heterometallic variants (e.g., Cu-Nd complexes) exhibiting enhanced thermal stability up to 200°C. Thermogravimetric analysis (TGA) of NdNi(acac)₅·6H₂O reveals a three-stage decomposition:

• 30–150°C: Loss of hydration water.

• 150–400°C: Ligand combustion.

• 400–800°C: Formation of Nd₂NiO₄ and NiO.

Table 2: Thermal and Electrical Properties

Property	Value
Melting Point	143–150°C
Decomposition Temperature	400–800°C (oxide formation)
Band Gap (Semiconductor)	1.6125 eV
Specific Resistance	5×10⁴–2×10¹² Ω·cm (303–423 K)

Electrical Conductivity

Compressed pellets of neodymium acetylacetonate display semiconductor behavior, with specific resistance decreasing from 2×10¹² Ω·cm at 303 K to 5×10⁴ Ω·cm at 423 K. This thermoresistive property is attributed to increased electron mobility at higher temperatures, making it suitable for temperature-sensitive resistors.

Applications in Advanced Materials

Catalysis

Neodymium acetylacetonate catalyzes:

• Carbon Nanostructure Growth: Chemical vapor deposition (CVD) using neodymium acetylacetonate precursors produces carbon nanotubes and graphene sheets.

• Organic Synthesis: As a Lewis acid catalyst in Diels-Alder and Friedel-Crafts reactions.

Electronic Materials

• Thermistors: The Cu₃Nd(acac)₅ complex’s resistivity-temperature dependency enables its use in thermistors.

• Semiconductor Precursors: Pyrolysis of heterometallic complexes yields Nd₂NiO₄, a p-type semiconductor.

Oxide Materials

Calcination of NdNi(acac)₅·6H₂O at 800°C produces mixed oxides (Nd₂NiO₄, Nd₆O₁₁), which are critical in solid oxide fuel cells and sensors.

Future Directions

Research priorities include:

• Optimizing Heterometallic Complexes: Enhancing thermal stability for high-temperature applications.

• Nanomaterial Synthesis: Exploring CVD parameters for tailored carbon nanostructures.

• Environmental Impact: Assessing biodegradation and recycling pathways.